Cas no 1210908-69-2 (N-(2H-1,3-benzodioxol-5-yl)methyl-2-6-oxo-4-(propan-2-yl)-1,6-dihydropyrimidin-1-ylacetamide)

• Product Name: N-(2H-1,3-benzodioxol-5-yl)methyl-2-6-oxo-4-(propan-2-yl)-1,6-dihydropyrimidin-1-ylacetamide
• CAS No: 1210908-69-2
• MF: C₁₇H₁₉N₃O₄
• MW: 329.350464105606
• CID: 5996691
• PubChem ID: 45535202
• Update Time: 2025-07-01

N-(2H-1,3-benzodioxol-5-yl)methyl-2-6-oxo-4-(propan-2-yl)-1,6-dihydropyrimidin-1-ylacetamide Chemical and Physical Properties

Names and Identifiers

• N-(2H-1,3-benzodioxol-5-yl)methyl-2-6-oxo-4-(propan-2-yl)-1,6-dihydropyrimidin-1-ylacetamide
• F5228-2330
• N-[(2H-1,3-benzodioxol-5-yl)methyl]-2-[6-oxo-4-(propan-2-yl)-1,6-dihydropyrimidin-1-yl]acetamide
• N-(1,3-benzodioxol-5-ylmethyl)-2-(6-oxo-4-propan-2-ylpyrimidin-1-yl)acetamide
• N-(benzo[d][1,3]dioxol-5-ylmethyl)-2-(4-isopropyl-6-oxopyrimidin-1(6H)-yl)acetamide
• 1210908-69-2
• AKOS024501614

• Inchi： 1S/C17H19N3O4/c1-11(2)13-6-17(22)20(9-19-13)8-16(21)18-7-12-3-4-14-15(5-12)24-10-23-14/h3-6,9,11H,7-8,10H2,1-2H3,(H,18,21)
• InChI Key： LXQBPECMBCMRKO-UHFFFAOYSA-N
• SMILES： O1COC2=CC=C(C=C12)CNC(CN1C=NC(=CC1=O)C(C)C)=O

Computed Properties

• Exact Mass: 329.13755610g/mol
• Monoisotopic Mass: 329.13755610g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 558
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 80.2Ų

Additional information on N-(2H-1,3-benzodioxol-5-yl)methyl-2-6-oxo-4-(propan-2-yl)-1,6-dihydropyrimidin-1-ylacetamide

Comprehensive Analysis of N-(2H-1,3-benzodioxol-5-yl)methyl-2-6-oxo-4-(propan-2-yl)-1,6-dihydropyrimidin-1-ylacetamide (CAS No. 1210908-69-2)

The compound N-(2H-1,3-benzodioxol-5-yl)methyl-2-6-oxo-4-(propan-2-yl)-1,6-dihydropyrimidin-1-ylacetamide, identified by its CAS No. 1210908-69-2, is a specialized chemical entity that has garnered significant attention in pharmaceutical and biochemical research. Its intricate molecular structure, featuring a benzodioxole moiety and a dihydropyrimidinone core, positions it as a promising candidate for various therapeutic applications. Researchers are particularly interested in its potential as a modulator of enzymatic activity, given its unique structural attributes.

In recent years, the demand for novel small-molecule inhibitors and biologically active compounds has surged, driven by advancements in drug discovery and personalized medicine. N-(2H-1,3-benzodioxol-5-yl)methyl-2-6-oxo-4-(propan-2-yl)-1,6-dihydropyrimidin-1-ylacetamide aligns with this trend, as its pyrimidine scaffold is frequently explored in the development of kinase inhibitors and anti-inflammatory agents. This compound's CAS No. 1210908-69-2 is often cited in patent literature, highlighting its relevance in intellectual property discussions.

One of the most searched questions in the context of this compound revolves around its synthetic pathways and structure-activity relationships (SAR). Scientists are keen to understand how modifications to its propan-2-yl or benzodioxolyl groups might enhance its bioactivity. Computational chemistry tools, such as molecular docking and QSAR modeling, are frequently employed to predict its interactions with biological targets, making it a hot topic in cheminformatics forums.

The compound's solubility and stability under physiological conditions are also critical parameters for researchers. Given the growing emphasis on green chemistry, there is increasing interest in optimizing its synthesis to reduce waste and improve yield. This aligns with broader industry trends toward sustainable drug development, a topic frequently explored in ACS (American Chemical Society) publications and medicinal chemistry conferences.

Another area of interest is the compound's potential role in neuropharmacology. The benzodioxole fragment is known to interact with neurotransmitter systems, prompting investigations into its effects on G-protein-coupled receptors (GPCRs). Such studies are often linked to searches for central nervous system (CNS) therapeutics, a rapidly expanding field due to the rising prevalence of neurological disorders.

From a commercial perspective, suppliers of N-(2H-1,3-benzodioxol-5-yl)methyl-2-6-oxo-4-(propan-2-yl)-1,6-dihydropyrimidin-1-ylacetamide often highlight its high purity (>98%) and availability in milligram to gram quantities, catering to both academic and industrial researchers. The compound's CAS No. 1210908-69-2 serves as a unique identifier in procurement databases, ensuring accurate sourcing for high-throughput screening (HTS) campaigns.

In summary, N-(2H-1,3-benzodioxol-5-yl)methyl-2-6-oxo-4-(propan-2-yl)-1,6-dihydropyrimidin-1-ylacetamide represents a versatile and scientifically valuable molecule. Its applications span drug discovery, biochemical research, and material science, making it a subject of ongoing exploration. As the scientific community continues to uncover its potential, this compound is likely to remain a focal point in discussions about innovative therapeutics and molecular design.